Cas no 1118-92-9 (N,N-Dimethylcaprylamide)

• Product Name: N,N-Dimethylcaprylamide
• CAS No: 1118-92-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 40776
• PubChem ID: 14240
• Update Time: 2025-04-18

N,N-Dimethylcaprylamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyloctanamide
• Caprylsaeure-dimethylamid
• EINECS 214-272-5
• N,N-Dimethylcaprylamide
• N,N-dimethyloctamide
• N,N-Dimethyl-octanamid
• N,N-dimethyloctanoylamide
• OCTANAMIDE,N,N-DIMETHYL
• Caprylamide,N,N-dimethyl- (4CI)
• OCTANAMIDE, N,N-DIMETHYL-
• QO63R4XJMK
• NN-Dimethyloctanamide
• NN-Dimethylcaprylamide
• DSSTox_CID_7364
• DSSTox_RID_78425
• DSSTox_GSID_27364
• VHRUBWHAOUIMDW-UHFFFAOYSA-N
• Tox21_301930
• SBB007989
• 2111AA
• TIMTEC-BB SBB007989
• N,N-DIMETHYLACTANAMIDE
• n,n-dimethyl-octanamidnn-dimethylcaprylamide
• CAS-1118-92-9
• EC 214-272-5
• CHEMBL3181960
• UNII-QO63R4XJMK
• W-109644
• FT-0655393
• FT-0655213
• SCHEMBL168214
• MFCD00043763
• BRN 1754903
• NCGC00255366-01
• A802439
• CS-0152293
• AS-10132
• S10478
• AKOS006228697
• AI3-26660
• Q27287393
• NS00009475
• DTXSID9027364
• CAPRYLAMIDE, N,N-DIMETHYL-
• DTXCID707364
• 1118-92-9
• 3-04-00-00128 (Beilstein Handbook Reference)
• DB-080742
• 214-272-5

• Inchi： 1S/C10H21NO/c1-4-5-6-7-8-9-10(12)11(2)3/h4-9H2,1-3H3
• InChI Key： VHRUBWHAOUIMDW-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)N(C)C
• BRN： 1754903

Computed Properties

• Exact Mass: 171.16200
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.9419 (rough estimate)
• Boiling Point: 301.29°C (rough estimate)
• Flash Point: 87.7 °C
• Refractive Index: 1.4621 (estimate)
• PSA: 20.31000
• LogP: 2.43510
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N,N-Dimethylcaprylamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines